![molecular formula C19H19F3N2O2S B6541084 N-{[1-(thiophen-2-yl)cyclopentyl]methyl}-N'-[4-(trifluoromethyl)phenyl]ethanediamide CAS No. 1058475-59-4](/img/structure/B6541084.png)
N-{[1-(thiophen-2-yl)cyclopentyl]methyl}-N'-[4-(trifluoromethyl)phenyl]ethanediamide
Description
N-{[1-(thiophen-2-yl)cyclopentyl]methyl}-N'-[4-(trifluoromethyl)phenyl]ethanediamide is a useful research compound. Its molecular formula is C19H19F3N2O2S and its molecular weight is 396.4 g/mol. The purity is usually 95%.
The exact mass of the compound N-{[1-(thiophen-2-yl)cyclopentyl]methyl}-N'-[4-(trifluoromethyl)phenyl]ethanediamide is 396.11193351 g/mol and the complexity rating of the compound is 542. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-{[1-(thiophen-2-yl)cyclopentyl]methyl}-N'-[4-(trifluoromethyl)phenyl]ethanediamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-{[1-(thiophen-2-yl)cyclopentyl]methyl}-N'-[4-(trifluoromethyl)phenyl]ethanediamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Fungicidal Activity
The synthesis and evaluation of N-(thiophen-2-yl) nicotinamide derivatives revealed promising fungicidal properties. These compounds were designed by splicing the nitrogen-containing heterocycle nicotinic acid with the sulfur-containing heterocycle thiophene . Notably, compounds 4a and 4f exhibited excellent fungicidal activities against cucumber downy mildew (CDM), surpassing commercially available fungicides. Compound 4f, in particular, demonstrated efficacy in both greenhouse and field trials .
Schiff Base Ligands
The compound’s structure contains three nitrogen and one sulfur donor atoms, making it a potential candidate for Schiff base ligands. These ligands play a crucial role in coordination chemistry and have applications in catalysis, sensing, and bioinorganic systems .
Medicinal Chemistry
Thiophene derivatives have therapeutic importance due to their diverse biological effects. While more research is needed, these compounds have shown antimicrobial, analgesic, anti-inflammatory, antihypertensive, and antitumor activities .
Material Science
Thiophene-based analogs contribute to material science. They find applications in fabricating light-emitting diodes (LEDs) and as corrosion inhibitors for metals .
properties
IUPAC Name |
N-[(1-thiophen-2-ylcyclopentyl)methyl]-N'-[4-(trifluoromethyl)phenyl]oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19F3N2O2S/c20-19(21,22)13-5-7-14(8-6-13)24-17(26)16(25)23-12-18(9-1-2-10-18)15-4-3-11-27-15/h3-8,11H,1-2,9-10,12H2,(H,23,25)(H,24,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TXXVJHFNORDHGK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(CNC(=O)C(=O)NC2=CC=C(C=C2)C(F)(F)F)C3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19F3N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-{[1-(thiophen-2-yl)cyclopentyl]methyl}-N'-[4-(trifluoromethyl)phenyl]ethanediamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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